Risperidone-d4
Risperidone-d4
Risperidone-d5 is intended for use as an internal standard for the quantification of risperidone by GC- or LC-MS. Risperidone is an atypical antipsychotic that binds to dopamine D2 receptors (Ki = 3 nM) and the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 0.12 nM). It also binds to dopamine D4, α1- and α2-adrenergic, 5-HT1C, 5-HT1D, and histamine H1 receptors (Kis = 7, 0.81, 7.3, 47, 52, and 2.1 nM, respectively). Risperidone (0.1 mg/kg per day, i.p.) attenuates deficits in prepulse inhibition of the acoustic startle response, but not deficits in social interaction, in a rat neonatal ventral hippocampal lesion model of schizophrenia. Formulations containing risperidone have been used in the treatment of schizophrenia and bipolar disorder.
Brand Name:
Vulcanchem
CAS No.:
1020719-76-9
VCID:
VC20759074
InChI:
InChI=1S/C23H27FN4O2/c1-15-18(23(29)28-10-3-2-4-21(28)25-15)9-13-27-11-7-16(8-12-27)22-19-6-5-17(24)14-20(19)30-26-22/h5-6,14,16H,2-4,7-13H2,1H3/i9D2,13D2
SMILES:
CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Molecular Formula:
C23H27FN4O2
Molecular Weight:
414.5 g/mol
Risperidone-d4
CAS No.: 1020719-76-9
Cat. No.: VC20759074
Molecular Formula: C23H27FN4O2
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Risperidone-d5 is intended for use as an internal standard for the quantification of risperidone by GC- or LC-MS. Risperidone is an atypical antipsychotic that binds to dopamine D2 receptors (Ki = 3 nM) and the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 0.12 nM). It also binds to dopamine D4, α1- and α2-adrenergic, 5-HT1C, 5-HT1D, and histamine H1 receptors (Kis = 7, 0.81, 7.3, 47, 52, and 2.1 nM, respectively). Risperidone (0.1 mg/kg per day, i.p.) attenuates deficits in prepulse inhibition of the acoustic startle response, but not deficits in social interaction, in a rat neonatal ventral hippocampal lesion model of schizophrenia. Formulations containing risperidone have been used in the treatment of schizophrenia and bipolar disorder. |
|---|---|
| CAS No. | 1020719-76-9 |
| Molecular Formula | C23H27FN4O2 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | 2-methyl-3-[1,1,2,2-tetradeuterio-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H27FN4O2/c1-15-18(23(29)28-10-3-2-4-21(28)25-15)9-13-27-11-7-16(8-12-27)22-19-6-5-17(24)14-20(19)30-26-22/h5-6,14,16H,2-4,7-13H2,1H3/i9D2,13D2 |
| Standard InChI Key | RAPZEAPATHNIPO-RIEWMPPISA-N |
| Isomeric SMILES | [2H]C([2H])(C1=C(N=C2CCCCN2C1=O)C)C([2H])([2H])N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
| SMILES | CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
| Canonical SMILES | CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
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